4-chloro-N-(2-methyl-5-nitrophenyl)benzamide

• IUPAC Name: 4-chloro-N-(2-methyl-5-nitrophenyl)benzamide
• InChI: InChI=1S/C14H11ClN2O3/c1-9-2-7-12(17(19)20)8-13(9)16-14(18)10-3-5-11(15)6-4-10/h2-8H,1H3,(H,16,18)
• InChI Key: HAZHRRGNJAGZCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H11ClN2O3
• Molecular Weight: 290.70 g/mol

Description

4-chloro-N-(2-methyl-5-nitrophenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as N-(2-methyl-5-nitrophenyl)-4-chlorobenzamide and is commonly referred to as MNBA.

Mechanism of Action

The mechanism of action of MNBA is not yet fully understood. However, it is believed to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation.
Biochemical and Physiological Effects:
Studies have shown that MNBA exhibits significant anti-inflammatory and analgesic effects in various animal models. It has also been found to reduce fever and exhibit mild sedative effects.

Advantages and Limitations for Lab Experiments

MNBA has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. However, its low solubility in water can pose challenges in certain experiments.

Future Directions

There are several future directions for research on MNBA. One potential area of study is the development of new drugs based on its anti-inflammatory and analgesic properties. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, MNBA could be used as a starting point for the development of new chemical compounds with improved properties.

Synthesis Methods

The synthesis of MNBA is a multi-step process that involves the reaction of 4-chlorobenzoic acid with 2-methyl-5-nitroaniline in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

MNBA has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.